58-93-5

Hydrochlorothiazide

In Stock

• CAS RN:
• 58-93-5

• Formula:
• C7H8ClN3O4S2

• InChI:
• InChI=1S/C7H8ClN3O4S2/c8-4-1-5-7(2-6(4)16(9,12)13)17(14,15)11-3-10-5/h1-2,10-11H,3H2,(H2,9,12,13)

• InChIKey:
• JZUFKLXOESDKRF-UHFFFAOYSA-N

• Hydrochlorothiazide (HCTZ) is a thiazide diuretic that inhibits the apical membrane sodium chloride cotransporter in the distal and collecting duct nephron segments. Diuretics, including HCTZ, have been abused as performance-enhancing drugs and masking agents in sports doping.
  Hydrochlorothiazide is an analytical reference standard categorized as a thiazide diuretic. Diuretics, including hydrochlorothiazide, have been misused in sports for weight reduction and as masking agents. This product is intended for use in analytical forensic applications. A general research tool is also available as hydrochlorothiazide.
  Hydrochlorothiazide is a short acting thiazide diuretic. Hydrochlorothiazide (HCTZ) is widely used to treat hypertension and edema. This agent's metabolite appears to preferentially bind to and accumulate in red blood cells. This agent is primarily excreted by t...

3,4-Difluorophenylacetic acid

In Stock

• CAS RN:
• 658-93-5

• Formula:
• C8H6F2O2

• InChI:
• InChI=1S/C8H6F2O2/c9-6-2-1-5(3-7(6)10)4-8(11)12/h1-3H,4H2,(H,11,12)

• InChIKey:
• YCAKYFIYUHHCKW-UHFFFAOYSA-N

• The separation of five positional isomers from 3,4-difluorophenylacetic acid has been investigated using normal- and reversed-phase HPLC, capillary zone electrophoresis, gas chromatography and supercritical fluid chromatography.
  
  

Acid red 25

• CAS RN:
• 5858-93-5

• Formula:
• C20H12N2Na2O7S2

• InChI:
• InChI=1S/C20H14N2O7S2.2Na/c23-16-10-8-12-4-3-7-18(31(27,28)29)19(12)20(16)22-21-15-9-11-17(30(24,25)26)14-6-2-1-5-13(14)15;;/h1-11,23H,(H,24,25,26)(H,27,28,29);;/q;2*+1/p-2

• InChIKey:
• ANOALSLDMDRFRN-UHFFFAOYSA-L

• Acid red 25 is a useful research compound. Its molecular formula is C20H12N2Na2O7S2 and its molecular weight is 502.4 g/mol. The purity is usually 95%.

3,5-Dichloroisonicotinic acid

In Stock

• CAS RN:
• 13958-93-5

• Formula:
• C6H3Cl2NO2

• InChI:
• InChI=1S/C6H3Cl2NO2/c7-3-1-9-2-4(8)5(3)6(10)11/h1-2H,(H,10,11)

• InChIKey:
• BUQPTOSHKHYHHB-UHFFFAOYSA-N

• 3,5-Dichloroisonicotinic acid is a useful research compound. Its molecular formula is C6H3Cl2NO2 and its molecular weight is 192 g/mol. The purity is usually 95%.

N-(6-sulfamoyl-1,3-benzothiazol-2-yl)thiophene-2-carboxamide

In Stock

• CAS RN:
• 301858-93-5

• Formula:
• C12H9N3O3S3

• InChI:
• InChI=1S/C12H9N3O3S3/c13-21(17,18)7-3-4-8-10(6-7)20-12(14-8)15-11(16)9-2-1-5-19-9/h1-6H,(H2,13,17,18)(H,14,15,16)

• InChIKey:
• WQWKWTWCVMXEEI-UHFFFAOYSA-N

• N-(6-sulfamoyl-1,3-benzothiazol-2-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C12H9N3O3S3 and its molecular weight is 339.4. The purity is usually 95%.

[3-Amino-4-(methoxymethyl)-6-methylfuro[2,3-b]pyridin-2-yl](phenyl)methanone

In Stock

• CAS RN:
• 330558-93-5

• Formula:
• C17H16N2O3

• InChI:
• InChI=1S/C17H16N2O3/c1-10-8-12(9-21-2)13-14(18)16(22-17(13)19-10)15(20)11-6-4-3-5-7-11/h3-8H,9,18H2,1-2H3

• InChIKey:
• HXPUPSQXVXFINM-UHFFFAOYSA-N

• [3-Amino-4-(methoxymethyl)-6-methylfuro[2,3-b]pyridin-2-yl](phenyl)methanone is a useful research compound. Its molecular formula is C17H16N2O3 and its molecular weight is 296.326. The purity is usually 95%.

6-Amino-1-benzyl-5-(pyrrolidin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

In Stock

• CAS RN:
• 571158-93-5

• Formula:
• C15H18N4O2

• InChI:
• InChI=1S/C15H18N4O2/c16-13-12(18-8-4-5-9-18)14(20)17-15(21)19(13)10-11-6-2-1-3-7-11/h1-3,6-7H,4-5,8-10,16H2,(H,17,20,21)

• InChIKey:
• BTLXNWLAESVIST-UHFFFAOYSA-N

• 6-Amino-1-benzyl-5-(pyrrolidin-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione is a useful research compound. Its molecular formula is C15H18N4O2 and its molecular weight is 286.335. The purity is usually 95%.

7-Methoxy-2-(2-methyl-1,3-dioxolan-2-yl)-4-nitro-1-benzofuran

• CAS RN:
• 652158-93-5

• Formula:
• C13H13NO6

• InChI:
• InChI=1S/C13H13NO6/c1-13(18-5-6-19-13)11-7-8-9(14(15)16)3-4-10(17-2)12(8)20-11/h3-4,7H,5-6H2,1-2H3

• InChIKey:
• PJWHDKXFXMCIID-UHFFFAOYSA-N

• 7-Methoxy-2-(2-methyl-1,3-dioxolan-2-yl)-4-nitro-1-benzofuran is a useful research compound. Its molecular formula is C13H13NO6 and its molecular weight is 279.24 g/mol. The purity is usually 95%.

N-(6-acetyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-(tert-butyl)benzamide

In Stock

• CAS RN:
• 864858-93-5

• Formula:
• C21H23N3O2S

• InChI:
• InChI=1S/C21H23N3O2S/c1-13(25)24-10-9-16-17(11-22)20(27-18(16)12-24)23-19(26)14-5-7-15(8-6-14)21(2,3)4/h5-8H,9-10,12H2,1-4H3,(H,23,26)

• InChIKey:
• GXPTUQRJKGDEGO-UHFFFAOYSA-N

• N-(6-acetyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-(tert-butyl)benzamide is a useful research compound. Its molecular formula is C21H23N3O2S and its molecular weight is 381.49. The purity is usually 95%.

Ethyl 6-(4-methoxy-3-nitrophenyl)-6-oxohexanoate

In Stock

• CAS RN:
• 898758-93-5

• Formula:
• C15H19NO6

• InChI:
• InChI=1S/C15H19NO6/c1-3-22-15(18)7-5-4-6-13(17)11-8-9-14(21-2)12(10-11)16(19)20/h8-10H,3-7H2,1-2H3

• InChIKey:
• ZXYKLGQSWHLDLV-UHFFFAOYSA-N

• Ethyl 6-(4-methoxy-3-nitrophenyl)-6-oxohexanoate is a useful research compound. Its molecular formula is C15H19NO6 and its molecular weight is 309.31 g/mol. The purity is usually 95%.

N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(furan-2-yl)ethyl)oxalamide

In Stock

• CAS RN:
• 903258-93-5

• Formula:
• C25H25N3O5

• InChI:
• InChI=1S/C25H25N3O5/c29-24(26-13-17-7-8-22-23(12-17)33-16-32-22)25(30)27-14-20(21-6-3-11-31-21)28-10-9-18-4-1-2-5-19(18)15-28/h1-8,11-12,20H,9-10,13-16H2,(H,26,29)(H,27,30)

• InChIKey:
• JEPSNODYKJPTPN-UHFFFAOYSA-N

• N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(furan-2-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C25H25N3O5 and its molecular weight is 447.491. The purity is usually 95%.

N1-(3,4-dimethoxyphenyl)-N2-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)oxalamide

In Stock

• CAS RN:
• 953158-93-5

• Formula:
• C21H27N3O5

• InChI:
• InChI=1S/C21H27N3O5/c1-27-18-6-5-16(12-19(18)28-2)23-21(26)20(25)22-13-15-7-9-24(10-8-15)14-17-4-3-11-29-17/h3-6,11-12,15H,7-10,13-14H2,1-2H3,(H,22,25)(H,23,26)

• InChIKey:
• OXIPDXHOJQLGJZ-UHFFFAOYSA-N

• N1-(3,4-dimethoxyphenyl)-N2-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C21H27N3O5 and its molecular weight is 401.463. The purity is usually 95%.

3,5-dimethyl-4-nitro-1-(3-phenoxybenzyl)-1H-pyrazole

Usually In Stock

• CAS RN:
• 1006958-93-5

• Formula:
• C18H17N3O3

• InChI:
• InChI=1S/C18H17N3O3/c1-13-18(21(22)23)14(2)20(19-13)12-15-7-6-10-17(11-15)24-16-8-4-3-5-9-16/h3-11H,12H2,1-2H3

• InChIKey:
• YFUXUSJHZMKLQT-UHFFFAOYSA-N

• 3,5-dimethyl-4-nitro-1-(3-phenoxybenzyl)-1H-pyrazole is a useful research compound. Its molecular formula is C18H17N3O3 and its molecular weight is 323.352. The purity is usually 95%.

7-methoxy-N-(3-(pyridin-2-yloxy)benzyl)benzofuran-2-carboxamide

In Stock

• CAS RN:
• 1797858-93-5

• Formula:
• C22H18N2O4

• InChI:
• InChI=1S/C22H18N2O4/c1-26-18-9-5-7-16-13-19(28-21(16)18)22(25)24-14-15-6-4-8-17(12-15)27-20-10-2-3-11-23-20/h2-13H,14H2,1H3,(H,24,25)

• InChIKey:
• GMXUVFIDPCWQES-UHFFFAOYSA-N

• 7-methoxy-N-(3-(pyridin-2-yloxy)benzyl)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C22H18N2O4 and its molecular weight is 374.396. The purity is usually 95%.